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Compound of Interest

Compound Name: Uric acid-15N2

Cat. No.: B052975 Get Quote

This document provides immediate safety and logistical guidance for the proper disposal of

Uric acid-15N2, a stable isotopically labeled compound. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with standard laboratory practices.

Key Safety Information: Uric acid-15N2 is a non-radioactive, stable isotope-labeled compound.

Therefore, its disposal does not require special precautions associated with radioactive

materials.[1][2] The primary consideration for disposal is the chemical nature of uric acid itself.

Uric acid is a combustible solid.[3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Uric acid-15N2.
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Property Value Reference

Molecular Formula C₅H₄¹⁵N₂N₂O₃

Molecular Weight 170.10 g/mol [4]

Isotopic Purity 98 atom % ¹⁵N

Melting Point >300 °C [5]

Storage Temperature
Room temperature, away from

light and moisture
[6]

Appearance Solid

Step-by-Step Disposal Protocol
The disposal of Uric acid-15N2 should be treated as standard chemical waste, adhering to

local and institutional regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Waste Segregation:

Do not mix Uric acid-15N2 waste with general laboratory waste.[1]

It should be collected in a designated and clearly labeled chemical waste container.

3. Container Labeling:

The waste container must be labeled with the full chemical name: "Uric acid-15N2".

Indicate that it is non-radioactive.

4. Waste Collection:
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For solid waste (e.g., contaminated gloves, weigh paper), place it directly into the designated

solid chemical waste container.

For solutions, collect them in a designated liquid chemical waste container compatible with

the solvent used.

5. Final Disposal:

The sealed and labeled waste container should be handed over to the institution's

Environmental Health and Safety (EH&S) department for final disposal.

Follow all internal institutional procedures for chemical waste pickup and disposal.

Experimental Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Uric acid-15N2.
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Caption: Disposal workflow for Uric acid-15N2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b052975?utm_src=pdf-body-img
https://www.benchchem.com/product/b052975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b052975?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.carlroth.com/medias/SDB-4999-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQwMDl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhtTVM4NU1UZ3hPREEzTWpnd01UVTRMMU5FUWw4ME9UazVYMEZWWDBWT0xuQmtaZ3wzMzQ4MGE2NTY0NzczYjE5Mjk2YzRmZjgxYTYwYWRiYTg4ZmVmODZhNjc3M2I5ZGE3NDA5M2M5NzdlMmQ0OWYx
https://www.lgcstandards.com/US/en/p/TRC-U829203
https://www.chemsrc.com/en/cas/62948-75-8_36384.html
https://isotope.com/uric-acid-1-3-15n2-nlm-1697-group
https://www.benchchem.com/product/b052975#uric-acid-15n2-proper-disposal-procedures
https://www.benchchem.com/product/b052975#uric-acid-15n2-proper-disposal-procedures
https://www.benchchem.com/product/b052975#uric-acid-15n2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052975?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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